molecular formula C11H6F2O3 B8480794 5-(2,4-Difluoro-phenoxy)-furan-2-carbaldehyde

5-(2,4-Difluoro-phenoxy)-furan-2-carbaldehyde

Cat. No.: B8480794
M. Wt: 224.16 g/mol
InChI Key: XUORSNAHNFZJJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2,4-Difluoro-phenoxy)-furan-2-carbaldehyde is a useful research compound. Its molecular formula is C11H6F2O3 and its molecular weight is 224.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H6F2O3

Molecular Weight

224.16 g/mol

IUPAC Name

5-(2,4-difluorophenoxy)furan-2-carbaldehyde

InChI

InChI=1S/C11H6F2O3/c12-7-1-3-10(9(13)5-7)16-11-4-2-8(6-14)15-11/h1-6H

InChI Key

XUORSNAHNFZJJW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)OC2=CC=C(O2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,4-difluorophenol (6.54 mL, 68.0 mmol) in dimethylsulfoxide (70 mL) was sodium hydride (4534 mg, 68.0 mmol, 60% in oil), which was then stirred for 40 minutes. 5-Nitro-2-furaldehyde (8000 mg, 56.7 mmol) was added to the reaction solution, and the solution was stirred at room temperature for 2 hours. Water was added to the reaction mixture, which was then extracted with ethyl acetate. The organic layer was washed with water and brine, dried over anhydrous magnesium sulfate, and then, concentrated in vacuo. The resulting residue was purified by silica gel chromatography (hexane:ethyl acetate), and the title compound (4134 mg, 18.44 mmol, 33%) was obtained.
Quantity
6.54 mL
Type
reactant
Reaction Step One
Quantity
4534 mg
Type
reactant
Reaction Step Two
Quantity
8000 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
70 mL
Type
solvent
Reaction Step Five
Yield
33%

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